molecular formula C10H8Cl4N2O2 B8614807 2,3-Dichloro-N-[(3,4-dichlorophenyl)carbamoyl]propanamide CAS No. 58414-18-9

2,3-Dichloro-N-[(3,4-dichlorophenyl)carbamoyl]propanamide

Cat. No. B8614807
CAS RN: 58414-18-9
M. Wt: 330.0 g/mol
InChI Key: DXMGCYGOFSZBTR-UHFFFAOYSA-N
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Description

2,3-Dichloro-N-[(3,4-dichlorophenyl)carbamoyl]propanamide is a useful research compound. Its molecular formula is C10H8Cl4N2O2 and its molecular weight is 330.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3-Dichloro-N-[(3,4-dichlorophenyl)carbamoyl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-Dichloro-N-[(3,4-dichlorophenyl)carbamoyl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

58414-18-9

Product Name

2,3-Dichloro-N-[(3,4-dichlorophenyl)carbamoyl]propanamide

Molecular Formula

C10H8Cl4N2O2

Molecular Weight

330.0 g/mol

IUPAC Name

2,3-dichloro-N-[(3,4-dichlorophenyl)carbamoyl]propanamide

InChI

InChI=1S/C10H8Cl4N2O2/c11-4-8(14)9(17)16-10(18)15-5-1-2-6(12)7(13)3-5/h1-3,8H,4H2,(H2,15,16,17,18)

InChI Key

DXMGCYGOFSZBTR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1NC(=O)NC(=O)C(CCl)Cl)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 17.0 g (0.1 mole) of 2,3-dichloropropionyl isocyanate in 50 ml of wash benzine was added dropwise to a solution of 16.0 g (0.1 mole) of 3,4-dichloroaniline in 150 ml of dry benzene at 0° to 5° C, while cooling. In the course thereof, the reaction product crystallized out. The mixture was stirred for a further hour at 20° C and was filtered, and the product was washed with petroleum ether and dried. 25 g of N-(3,4-dichlorophenyl)-N'-(2,3-dichloropropionyl)-urea of melting point 145° to 148° C, with decomposition, were obtained. The yield was 76% of theory.
Quantity
17 g
Type
reactant
Reaction Step One
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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